Cas no 1352318-43-4 (3-(3-fluoro-4-methylphenyl)benzonitrile)

• Product Name: 3-(3-fluoro-4-methylphenyl)benzonitrile
• CAS No: 1352318-43-4
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• MDL: MFCD20529480
• CID: 2771282
• PubChem ID: 56776773
• Update Time: 2025-04-21

3-(3-fluoro-4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)benzonitrile
• BS-24952
• MFCD20529480
• 3'-Fluoro-4'-methyl[1,1'-biphenyl]-3-carbonitrile
• DTXSID10718386
• 1352318-43-4

• MDL： MFCD20529480
• Inchi： 1S/C14H10FN/c1-10-5-6-13(8-14(10)15)12-4-2-3-11(7-12)9-16/h2-8H,1H3
• InChI Key： AGTSDCJWBCGXRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 211.08000
• Monoisotopic Mass: 211.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.67278

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds